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Compound of Interest

Compound Name: trans-2-Nonenyl acetate
CAS No.: 30418-89-4
Cat. No.: B1614796
Get Quote
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Executive Summary

The stereochemistry of 2-nonenyl acetate critically dictates its biological function. (E)-2-
Nonenyl acetate (trans) is a potent semiochemical widely distributed in nature (fruits, insect
pheromones) and possesses a characteristic "waxy-fruity" odor profile. In contrast, (2)-2-
Nonenyl acetate (cis) is a rare isomer with a distinct "fatty-green” odor and significantly reduced
or altered bioactivity in insect chemical ecology. This guide dissects the molecular mechanisms
driving these differences.
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Feature

(E)-2-Nonenyl Acetate
(trans)

(2)-2-Nonenyl Acetate (cis)

CAS Number

30418-89-4

41453-57-0

Olfactory Profile

Fruity, Waxy, Green Apple,
Citrus Rind

Fatty, Green, Metallic, Less

Fruity

Primary Bioactivity

Insect Attractant (Diptera,

Coleoptera), Kairomone

Weak/Inactive (often repellant

or contaminant)

Natural Occurrence

Melon, Honeydew, Apple,

Insect Pheromones

Trace component (often

artifact of oxidation)

Synthesis Route

Horner-Wadsworth-Emmons

(HWE) or Knoevenagel

Still-Gennari Olefination or

Lindlar Hydrogenation

Stability

Thermodynamically Stable

Isomerizes to trans under
UV/Acid

Chemosensory Perception & Olfaction
Human Olfactory Thresholds

The geometric configuration of the double bond at the C2 position alters the molecule's fit

within the hydrophobic pocket of human olfactory receptors (ORS).

e Trans-Isomer (The "Fruit" Note): The linear geometry of the trans-alkenyl chain allows for

deep penetration into ORs associated with fruity/waxy perception. It is a key contributor to

the aroma of Cucumis melo (melon) and aged beer.

o Descriptors: Waxy, green, citrus-like, fruity.

o Cis-Isomer (The "Fat" Note): The "kink" introduced by the cis-double bond prevents optimal

binding to "fruity” receptors, instead activating receptors associated with lipid oxidation

products (similar to cis-3-hexenyl acetate but less pleasant).

o Descriptors: Fatty, metallic, green, slightly rancid.

Molecular Mechanism of Perception
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The a,B-unsaturated ester moiety acts as a Michael acceptor. The trans isomer's planar,
extended conformation facilitates hydrogen bonding with receptor serine residues, enhancing
signal transduction efficiency compared to the sterically hindered cis form.

Insect Chemical Ecology & Pheromone Activity
Role as a Kairomone and Pheromone[1]

o Target Species:Drosophila spp. (Fruit Flies), Cerambycidae (Longhorn Beetles).

e Trans-Activity: (E)-2-Nonenyl acetate acts as a potent kairomone (food signal) for fruit-
feeding insects. It mimics the volatile profile of fermenting fruit. In some beetle species, it
functions as a minor component of the aggregation pheromone blend.

o Cis-Inactivity: In direct behavioral assays (e.g., wind tunnel tests), the cis isomer often fails to
elicit upwind flight. In some Lepidopteran species, the presence of the cis isomer can even
inhibit the attraction to the trans isomer, acting as a "behavioral antagonist.”

Receptor Binding Affinity
Insect Odorant Receptors (Ors) are highly stereoselective.
o Lock-and-Key Fit: The trans isomer fits the "tubular" binding pocket of specific Pheromone

Binding Proteins (PBPs), such as LUSH in Drosophila (analogous mechanism to cis-
vaccenyl acetate but specific to fruit esters).

» Steric Clash: The cis-isomer's bent structure causes steric clashing with the hydrophobic
residues (e.g., Phenylalanine, Leucine) lining the receptor tunnel, drastically reducing
binding affinity (

Experimental Protocols: Stereoselective Synthesis

To conduct valid bioassays, high-purity isomers (>98%) are required. The following protocols
ensure stereochemical integrity.

Synthesis of (E)-2-Nonenyl Acetate (Trans)
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Method: Horner-Wadsworth-Emmons (HWE) Reaction.

e Principle: Reaction of heptanal with triethyl phosphonoacetate using a base favors the
thermodynamic E-alkene.

Protocol:

» Reagents: Heptanal (1.0 eq), Triethyl phosphonoacetate (1.1 eq), Sodium hydride (NaH, 1.2
eq), THF (anhydrous).

e Procedure:

[¢]

Suspend NaH in dry THF at 0°C under Argon.

[e]

Add triethyl phosphonoacetate dropwise; stir for 30 min (solution turns clear).

o

Add heptanal dropwise. Allow to warm to RT and stir for 4 hours.

[¢]

Quench with saturated

. Extract with diethyl ether.

[¢]

Reduction: Reduce the resulting ester to the alcohol using DIBAL-H (
), then acetylate with Acetic Anhydride/Pyridine.

« Purification: Silica gel chromatography (Hexane:EtOAc 9:1).

» Validation: GC-MS (Retention time > cis),

-NMR (Coupling constant

Hz for vinyl protons).

Synthesis of (Z)-2-Nonenyl Acetate (Cis)

Method: Still-Gennari Modification or Lindlar Hydrogenation.

e Principle: Uses electron-withdrawing phosphonates to kinetically favor the Z-alkene.
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Protocol (Still-Gennari):

e Reagents: Heptanal, Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate,
KHMDS, 18-crown-6, THF.

e Procedure:

o Dissolve phosphonate and 18-crown-6 in THF; cool to

o Add KHMDS dropwise; stir for 30 min.

o Add heptanal slowly. Stir for 1 hour at

o Quench with saturated

o Conversion: Reduce ester to alcohol (DIBAL-H) and acetylate.
 Validation:

-NMR (Coupling constant

Hz for vinyl protons).

Visualization of Pathways & Logic
Stereoselective Synthesis Workflow

The following diagram illustrates the divergent synthetic pathways required to obtain pure
iIsomers.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Ac20 / Pyridine _ [NEEPENGENPASES

(Fruity/Waxy)

HWE Reaction Thermodynamic Control

(Triethyl phosphonoacetate)

Base (NaH)

Heptanal (C7 Aldehyde) KHMDS /-78°C

Ac20 / Pyridine

(Z)-2-Nonenyl Acetate
(Fatty/Green)

Kinetic Control

Still-Gennari
(Trifluoroethyl phosphonate)

Click to download full resolution via product page

Caption: Divergent synthesis of 2-nonenyl acetate isomers using HWE (Trans) and Still-
Gennari (Cis) protocols.

Bioactivity Logic: Receptor Interaction

This diagram conceptualizes the "Lock-and-Key" mechanism differentiating the isomers.
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Caption: Structural basis for the differential bioactivity of (E) and (Z) isomers in olfactory

receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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